Cas no 1261748-36-0 (Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate
• CAS No: 1261748-36-0
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4963025
• Update Time: 2025-06-11

Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C11H11F3O3/c1-2-17-10(16)6-7-3-4-9(15)8(5-7)11(12,13)14/h3-5,15H,2,6H2,1H3
• InChI Key： PMTMNQZSYOLHHL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)CC(=O)OCC)O)(F)F

Computed Properties

• Exact Mass: 248.06602869 g/mol
• Monoisotopic Mass: 248.06602869 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5
• Molecular Weight: 248.20

Additional information on Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate

Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate (CAS No. 1261748-36-0): A Comprehensive Overview

Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate, identified by the CAS number 1261748-36-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both hydroxyl and trifluoromethyl groups in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular structure of Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate consists of a phenyl ring substituted with a hydroxyl group at the 4-position and a trifluoromethyl group at the 3-position, linked to an acetic acid ester. This configuration not only influences its reactivity but also its interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a common moiety in drug design.

In recent years, Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate has been explored in the context of developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. For instance, compounds with similar phenolic and trifluoromethyl substituents have been investigated for their potential anti-inflammatory, antioxidant, and anticancer properties. The hydroxyl group provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors.

One of the most compelling aspects of Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate is its role as a synthetic intermediate. The compound can be readily modified through various chemical reactions to yield derivatives with tailored properties. For example, the ester functionality can be hydrolyzed to form the corresponding carboxylic acid, or it can undergo transesterification to introduce different alkyl groups. These modifications open up possibilities for creating a wide range of analogs for pharmacological screening.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, including enhanced lipophilicity and reduced metabolic degradation. Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate embodies these principles, making it a promising candidate for further investigation. Researchers have utilized computational methods to predict the binding affinities of this compound to various biological targets, which has guided experimental efforts in optimizing its pharmacological activity.

The synthesis of Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate involves multi-step organic reactions that require careful optimization. Common synthetic routes include Friedel-Crafts acylation followed by esterification and functional group transformations. Advances in catalytic methods have enabled more efficient and sustainable synthesis of this compound, reducing the environmental impact associated with traditional synthetic approaches. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a biochemical perspective, Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate exhibits interesting interactions with enzymes and cellular pathways. Preliminary data suggest that it may modulate the activity of certain cytochrome P450 enzymes, which are crucial for drug metabolism. Additionally, its ability to cross cell membranes makes it a candidate for developing membrane-permeable drugs targeting intracellular processes. These findings underscore the compound's potential as a lead molecule in drug discovery programs.

The pharmaceutical industry continues to explore novel compounds like Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate for their therapeutic potential. Its unique structural features and favorable chemical properties make it an attractive candidate for further development. As research progresses, it is expected that more insights will be gained into its biological activity and potential clinical applications. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion, Ethyl 4-hydroxy-3-(trifluoromethyl)phenylacetate (CAS No. 1261748-36-0) represents a significant advancement in pharmaceutical chemistry. Its structural design offers numerous opportunities for developing new drugs with improved efficacy and safety profiles. By leveraging modern synthetic techniques and computational tools, researchers can harness its potential to address unmet medical needs. The continued exploration of this compound will undoubtedly contribute to the growing arsenal of therapeutic agents available to patients worldwide.